![molecular formula C23H22N2O3 B5537021 N'-[4-(benzyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide CAS No. 303086-48-8](/img/structure/B5537021.png)
N'-[4-(benzyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves a series of chemical reactions starting from basic precursors. For instance, a novel series of potentially biologically active compounds were synthesized starting from ultrasonic mediated N-alkylation of sodium saccharin with methyl chloroacetate, followed by ring expansion, hydrazinolysis, and reaction with various benzaldehydes in an ultrasonic bath to obtain the target compounds (Zia-ur-Rehman et al., 2009). This method showcases the complex synthetic routes involved in obtaining specific acetohydrazide derivatives.
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various techniques, including X-ray single crystal diffraction, IR-NMR spectroscopy, and quantum chemical computational methods. For example, the structure of N′-(2-methoxy-benzylidene)-N-[4-(3-methyl-3-phenyl-cyclobutyl)-thiazol-2-yl]-chloro-acetic hydrazide was characterized, revealing insights into its molecular geometry and electronic properties (Inkaya et al., 2012).
Chemical Reactions and Properties
The chemical reactions and properties of these compounds often involve interactions with various reagents and conditions that lead to the formation of the desired products. For instance, a study on 1-Acylthiosemicarbazides and related compounds discussed their synthesis, analgesic-anti-inflammatory, and antimicrobial activities, highlighting the chemical versatility and potential applications of these compounds (Salgın-Gökşen et al., 2007).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, can be analyzed through experimental methods. The crystal structure analysis provides detailed information on the arrangement of atoms within the compound and its molecular conformation (Quoc et al., 2019).
Chemical Properties Analysis
Chemical properties analysis explores the reactivity of compounds under different conditions, their stability, and their interaction with various chemical agents. For example, the efficient green synthesis of N′-benzylidene-2-(2-fluorobiphenyl)propanehydrazides discussed not only the synthesis but also evaluated the antioxidant potential of the synthesized compounds, demonstrating their pharmaceutical applications (Zaheer et al., 2015).
Scientific Research Applications
Synthesis and Biological Activities
Compounds similar to N'-[4-(benzyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide have been synthesized and evaluated for various biological activities. These compounds have shown significant antimicrobial and antifungal activities, highlighting their potential in therapeutic applications. For instance, a series of hydrazide and oxadiazole derivatives have been designed and synthesized, exhibiting antimicrobial activity against gram-positive and gram-negative bacteria and fungi. Compounds with a 1,3,4-oxadiazole ring and 6-methoxy benzothiazole moiety demonstrated high inhibitory activity against tumor cell lines, suggesting their potential as chemotherapeutic agents (Kaya et al., 2017).
Antioxidant and Biofilm Inhibition Activities
Some derivatives have been synthesized and assessed for their biofilm inhibition and antioxidant properties. Notably, compounds with electron-donating groups have shown enhanced scavenging ability, and certain derivatives displayed significant activity against Gram-negative bacterial strains in biofilm inhibition studies. These findings suggest the potential of these compounds in developing treatments for bacterial infections and oxidative stress-related conditions (Sheikh et al., 2021).
Nonlinear Optical Properties and Theoretical Studies
The nonlinear optical properties of hydrazones have been explored, indicating the potential of these compounds in optical device applications such as optical limiters and switches. This underscores the versatility of N'-[4-(benzyloxy)benzylidene]-2-(2-methylphenoxy)acetohydrazide derivatives in various scientific and technological fields (Naseema et al., 2010).
Safety and Hazards
properties
IUPAC Name |
2-(2-methylphenoxy)-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-18-7-5-6-10-22(18)28-17-23(26)25-24-15-19-11-13-21(14-12-19)27-16-20-8-3-2-4-9-20/h2-15H,16-17H2,1H3,(H,25,26)/b24-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSHYZTVURKMMIT-BUVRLJJBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80425974 | |
Record name | AC1OC77T | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-{(E)-[4-(benzyloxy)phenyl]methylidene}-2-(2-methylphenoxy)acetohydrazide | |
CAS RN |
303086-48-8 | |
Record name | AC1OC77T | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N'-(4-(BENZYLOXY)BENZYLIDENE)-2-(2-METHYLPHENOXY)ACETOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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